Cas no 137766-77-9 (Benzenesulfonamide,4-methyl-N-[(1R)-2-[[(4-methylphenyl)sulfonyl]amino]-1-phenylethyl]-)
137766-77-9 structure
Product Name:Benzenesulfonamide,4-methyl-N-[(1R)-2-[[(4-methylphenyl)sulfonyl]amino]-1-phenylethyl]-
CAS No:137766-77-9
MF:C22H24N2O4S2
MW:444.566963195801
CID:1245902
PubChem ID:101996114
Update Time:2025-04-20
Benzenesulfonamide,4-methyl-N-[(1R)-2-[[(4-methylphenyl)sulfonyl]amino]-1-phenylethyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide,4-methyl-N-[(1R)-2-[[(4-methylphenyl)sulfonyl]amino]-1-phenylethyl]-
- N,Na(2)-[(1R)-1-Phenyl-1,2-ethanediyl]bis[4-methylbenzenesulfonamide]
- DTXSID501164654
- 137766-77-9
-
- Inchi: 1S/C22H24N2O4S2/c1-17-8-12-20(13-9-17)29(25,26)23-16-22(19-6-4-3-5-7-19)24-30(27,28)21-14-10-18(2)11-15-21/h3-15,22-24H,16H2,1-2H3/t22-/m0/s1
- InChI Key: HOIVORUOLGPEAX-QFIPXVFZSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N[C@H](C1C=CC=CC=1)CNS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 444.11774960g/mol
- Monoisotopic Mass: 444.11774960g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 720
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 109Ų
Benzenesulfonamide,4-methyl-N-[(1R)-2-[[(4-methylphenyl)sulfonyl]amino]-1-phenylethyl]- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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